Cas no 188193-74-0 (L-Isoleucine,L-asparaginyl-L-cysteinyl-L-seryl-L-phenylalanyl-L-asparaginyl-L-isoleucyl-L-seryl-L-threonyl-L-seryl-)

• Product name: L-Isoleucine,L-asparaginyl-L-cysteinyl-L-seryl-L-phenylalanyl-L-asparaginyl-L-isoleucyl-L-seryl-L-threonyl-L-seryl-
• CAS No: 188193-74-0
• MF: C₄₅H₇₂N₁₂O₁₇S
• MW: 1085.18838977814
• CID: 1380410

L-Isoleucine,L-asparaginyl-L-cysteinyl-L-seryl-L-phenylalanyl-L-asparaginyl-L-isoleucyl-L-seryl-L-threonyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,L-asparaginyl-L-cysteinyl-L-seryl-L-phenylalanyl-L-asparaginyl-L-isoleucyl-L-seryl-L-threonyl-L-seryl-
• L-Isoleucine, L-asparaginyl-L-cysteinyl-L-seryl-L-phenylalanyl-L-asparaginyl-L-isoleucyl-L-seryl-L-threonyl-L-seryl-

• Inchi： 1S/C45H72N12O17S/c1-6-20(3)33(43(71)52-29(18-60)41(69)57-35(22(5)61)44(72)53-28(17-59)40(68)56-34(45(73)74)21(4)7-2)55-38(66)26(15-32(48)63)50-37(65)25(13-23-11-9-8-10-12-23)49-39(67)27(16-58)51-42(70)30(19-75)54-36(64)24(46)14-31(47)62/h8-12,20-22,24-30,33-35,58-61,75H,6-7,13-19,46H2,1-5H3,(H2,47,62)(H2,48,63)(H,49,67)(H,50,65)(H,51,70)(H,52,71)(H,53,72)(H,54,64)(H,55,66)(H,56,68)(H,57,69)(H,73,74)/t20-,21-,22+,24-,25-,26-,27-,28-,29-,30-,33-,34-,35-/m0/s1
• InChI Key： PTSLTMFWXVFQSP-SROAMQDBSA-N
• SMILES： C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CO)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CO)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CO)NC(=O)[C@H](CS)NC(=O)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 1084.48636

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 1638.9±65.0 °C(Predicted)
• PSA: 492.32
• pka: 3.30±0.10(Predicted)